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Compound of Interest

Compound Name: LY465608

Cat. No.: B1675702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY465608 is a dual agonist for the peroxisome proliferator-activated receptors alpha (PPARα)

and gamma (PPARγ). These nuclear receptors are critical regulators of lipid and glucose

metabolism, making them important therapeutic targets for metabolic diseases. Accurate

determination of the binding affinity of LY465608 to both PPARα and PPARγ is essential for

understanding its potency, selectivity, and overall pharmacological profile.

These application notes provide detailed protocols for three common methods to measure the

binding affinity of LY465608: a radioligand binding assay using the Scintillation Proximity Assay

(SPA) format, a non-radioactive fluorescence polarization (FP) competition assay, and a cell-

based FRET assay.

Data Presentation
While specific binding affinity data for LY465608 is not publicly available, the following table

provides representative data for well-characterized PPAR agonists to illustrate how results from

the described assays would be presented.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1675702?utm_src=pdf-interest
https://www.benchchem.com/product/b1675702?utm_src=pdf-body
https://www.benchchem.com/product/b1675702?utm_src=pdf-body
https://www.benchchem.com/product/b1675702?utm_src=pdf-body
https://www.benchchem.com/product/b1675702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d

Receptor
Assay
Type

Radioliga
nd/Probe

Ki (nM) IC50 (nM)

Referenc
e
Compoun
d

LY465608 PPARα SPA
[³H]-

GW2433
TBD TBD GW7647

LY465608 PPARγ SPA

[³H]-

Rosiglitazo

ne

TBD TBD
Rosiglitazo

ne

LY465608 PPARα FP

Fluorescei

n-

GW409544

TBD TBD GW409544

LY465608 PPARγ FP

Fluorescei

n-

Rosiglitazo

ne

TBD TBD
Rosiglitazo

ne

GW7647 PPARα SPA
[³H]-

GW2433
1.1 2.5 -

Rosiglitazo

ne
PPARγ SPA

[³H]-

Rosiglitazo

ne

43 100 -

GW409544 PPARα FP

Fluorescei

n-

GW409544

25 60 -

Rosiglitazo

ne
PPARγ FP

Fluorescei

n-

Rosiglitazo

ne

50 120 -

TBD: To be determined by experimentation.
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Caption: PPARα/γ signaling pathway activation by LY465608.

Scintillation Proximity Assay (SPA) Workflow
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Start

Prepare Reagents:
- PPARα/γ LBD

- SPA beads
- [³H]-Radioligand

- LY465608 dilutions

Add to 384-well plate:
1. LY465608/vehicle
2. [³H]-Radioligand

3. PPAR-SPA bead slurry

Incubate at RT
(e.g., 60 min)

Read plate on
scintillation counter

(e.g., MicroBeta)

Data Analysis:
- Plot CPM vs. [LY465608]

- Calculate IC50
- Calculate Ki

End

 

Start

Prepare Reagents:
- PPARα/γ LBD

- Fluorescent Probe
- LY465608 dilutions

Add to 384-well plate:
1. LY465608/vehicle
2. Fluorescent Probe

3. PPAR LBD

Incubate at RT
(e.g., 30 min)

Read plate on FP-enabled
microplate reader

Data Analysis:
- Plot mP vs. [LY465608]

- Calculate IC50
- Calculate Ki

End

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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